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Compound of Interest

Compound Name: Naphthalen-1-ethanol

Cat. No.: B015308

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Naphthalen-1-ethanol (CAS 773-
99-9), a versatile aromatic alcohol. The information presented herein is intended to support
research, development, and safety protocols involving this compound. Data is compiled from
various chemical and safety databases, offering a centralized resource for its physical,
chemical, toxicological, and spectroscopic properties.

Core Properties and Identification

Naphthalen-1-ethanol, also known as 2-(1-Naphthyl)ethanol, is an organic compound
featuring a naphthalene ring substituted with an ethanol group.[1] It typically appears as a white
to off-white solid or a colorless to pale yellow liquid, possessing a distinct aromatic odor.[1][2][3]
Its structural identifiers and key physicochemical properties are summarized below.

Table 1: Chemical Identification
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Identifier

Value

CAS Number

773-99-9[1][2][4]1[5][6]

Molecular Formula

C12H120[1][3][5]

Molecular Weight 172.22 g/mol [3][5]

InChl Key RXWNCMHRJCOWDK-UHFFFAOYSA-N[1][4]

SMILES OCCclcccc2cceccl2[4]
2-(1-Naphthyl)ethanol, 1-(2-

Synonyms Hydroxyethyl)naphthalene, 2-(Naphthalen-1-

yl)ethan-1-ol[1][5]

Table 2: Physicochemical Properties

Property Value Reference
White to off-white solid or

Appearance crystalline powder; Colorless to  [1][2][3][6]
pale yellow liquid

Melting Point 62-65 °C [2][41[6]

Boiling Point 186 °C at 17 mmHg [2][4][6]

Density ~0.99 g/cm3 (estimate) [2][6]
Limited solubility in water.

N Soluble in organic solvents like

Solubility [1][2][6]
ethanol, ether, chloroform, and
methanol.

pKa 14.63 + 0.10 (Predicted) [2][6]

Flash Point 186°C at 17mm [2][6]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of Naphthalen-1-

ethanol. Key spectral information is available across several techniques.

Table 3: Spectroscopic Data Summary

Technique Data Availability and Source

Spectrum available. Consistent with structure.[3]

H NMR
[5107]

Electron lonization (EI) mass spectrum available

Mass Spectrometry (MS)

from NIST.[8][9]

FTIR and Vapor Phase IR spectra available
from NIST and other sources.[5][8][10][11]

Infrared (IR) Spectroscopy

Safety and Toxicology

Understanding the toxicological profile of Naphthalen-1-ethanol is essential for safe handling

and risk assessment. The compound is classified with GHSO07 pictograms, indicating potential

hazards.[6]

Table 4: GHS Hazard Information

Hazard Statement Code Description
Skin Irritation H315 Causes skin irritation.[5]
o Causes serious eye irritation.
Eye Irritation H319
[5]
, o May cause respiratory
Respiratory Irritation H335

irritation.[5]

Table 5: Toxicological Data
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Test Result Species
Acute Oral Toxicity (LD50) 490 mg/kg (for Naphthalene) Rat[12]
o >20001 mg/kg (for )
Acute Dermal Toxicity (LD50) Rabbit[12]
Naphthalene)

Note: Specific LD50 data for Naphthalen-1-ethanol was not found; data for the parent
compound Naphthalene is provided for reference and indicates potential toxicity.

Handling and Storage:

e Handle in a well-ventilated area using appropriate personal protective equipment (PPE),
including gloves and safety glasses.[1]

» Store in a cool, dry place, sealed in a dry environment at room temperature.[2][6]

Experimental Protocols

Naphthalen-1-ethanol can be synthesized via the reduction of a corresponding carboxylic acid
or ester, such as 1-naphthaleneacetic acid. Acommon and powerful reducing agent for this
transformation is Lithium Aluminum Hydride (LAH).

Protocol: Synthesis of Naphthalen-1-ethanol via LAH Reduction
Objective: To reduce 1-naphthaleneacetic acid to Naphthalen-1-ethanol.

Materials:

1-Naphthaleneacetic acid

Lithium Aluminum Hydride (LiAlIHa4)

Anhydrous Tetrahydrofuran (THF)

Water

15% aqueous Sodium Hydroxide (NaOH)
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e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)
o Diethyl ether
Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a nitrogen inlet, a suspension of Lithium Aluminum Hydride
(1.5 to 2 equivalents) in anhydrous THF is prepared under an inert nitrogen atmosphere. The
flask is cooled to 0°C in an ice bath.

» Addition of Starting Material: A solution of 1-naphthaleneacetic acid (1 equivalent) in
anhydrous THF is added dropwise to the stirred LAH suspension. The rate of addition should
be controlled to maintain the reaction temperature.

» Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours (e.g., 30 minutes to 2 hours) until the reaction is
complete, which can be monitored by Thin Layer Chromatography (TLC).

o Work-up (Fieser Method): The reaction is carefully quenched by cooling the flask back to 0°C
and slowly adding water, followed by 15% aqueous NaOH, and then more water. For ‘X'
grams of LAH used, add x mL of water, then x mL of 15% NaOH(aq), and finally 3x mL of
water.[6]

« |solation: The mixture is stirred at room temperature for 15-30 minutes until a white
precipitate forms. Anhydrous magnesium sulfate or sodium sulfate is added to aid in drying.
The solid is removed by filtration, and the filter cake is washed with diethyl ether.

 Purification: The combined organic filtrates are concentrated under reduced pressure to yield
the crude product. The crude Naphthalen-1-ethanol can then be purified by distillation
under reduced pressure or by column chromatography on silica gel.

Safety Precautions: Lithium Aluminum Hydride reacts violently with water and protic solvents,
liberating flammable hydrogen gas. All equipment must be thoroughly dried, and the reaction
must be conducted under an inert atmosphere. The quenching process is highly exothermic
and must be performed slowly and with extreme caution in an efficient fume hood.
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Visualizations

Synthesis Workflow Diagram

The following diagram illustrates the synthesis of Naphthalen-1-ethanol from 1-
Naphthaleneacetic acid using Lithium Aluminum Hydride.
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Caption: Synthesis of Naphthalen-1-ethanol via LAH reduction.

Applications

Naphthalen-1-ethanol is a valuable intermediate in organic synthesis.[1] Its naphthalene core
and reactive hydroxyl group allow for its use in the production of a variety of other chemical
compounds. Due to its aromatic properties, it may also find applications in the fragrance
industry.[1] Its structure makes it a relevant building block for the synthesis of more complex
molecules, including potential pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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